molecular formula C23H22N6S B286846 3-(3,5-dimethylphenyl)-6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

3-(3,5-dimethylphenyl)-6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No.: B286846
M. Wt: 414.5 g/mol
InChI Key: IVZZRDJKGOQGFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3,5-dimethylphenyl)-6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 3-(3,5-dimethylphenyl)-6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that this compound exerts its biological activities by inhibiting the activity of enzymes involved in various cellular processes, including DNA synthesis and protein synthesis.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of various bacterial and fungal strains. This compound has also been studied for its potential to inhibit the activity of enzymes involved in various cellular processes, including DNA synthesis and protein synthesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3,5-dimethylphenyl)-6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent biological activity. This compound has been shown to exhibit significant anticancer, antimicrobial, and antifungal activities. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for the research on 3-(3,5-dimethylphenyl)-6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is to study its potential applications in the treatment of various diseases, including cancer and bacterial and fungal infections. Another direction is to investigate the mechanism of action of this compound and its potential to inhibit the activity of enzymes involved in various cellular processes. Further studies are also needed to determine the safe dosage and potential side effects of this compound.

Synthesis Methods

The synthesis of 3-(3,5-dimethylphenyl)-6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been achieved by different methods, including the reaction of 3,5-dimethylphenyl hydrazine, 2-ethylphenyl isothiocyanate, and 5-methyl-1H-pyrazole-4-carboxylic acid hydrazide in the presence of triethylamine and DMF. Another method involves the reaction of 3,5-dimethylphenyl hydrazine, 2-ethylphenyl isothiocyanate, and 5-methyl-1H-pyrazole-4-carboxylic acid hydrazide in the presence of sodium methoxide and DMF.

Scientific Research Applications

3-(3,5-dimethylphenyl)-6-[1-(2-ethylphenyl)-5-methyl-1H-pyrazol-4-yl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anticancer, antimicrobial, and antifungal activities. This compound has also been studied for its potential to inhibit the growth of various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE).

Properties

Molecular Formula

C23H22N6S

Molecular Weight

414.5 g/mol

IUPAC Name

3-(3,5-dimethylphenyl)-6-[1-(2-ethylphenyl)-5-methylpyrazol-4-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C23H22N6S/c1-5-17-8-6-7-9-20(17)28-16(4)19(13-24-28)22-27-29-21(25-26-23(29)30-22)18-11-14(2)10-15(3)12-18/h6-13H,5H2,1-4H3

InChI Key

IVZZRDJKGOQGFK-UHFFFAOYSA-N

SMILES

CCC1=CC=CC=C1N2C(=C(C=N2)C3=NN4C(=NN=C4S3)C5=CC(=CC(=C5)C)C)C

Canonical SMILES

CCC1=CC=CC=C1N2C(=C(C=N2)C3=NN4C(=NN=C4S3)C5=CC(=CC(=C5)C)C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.